Cas no 39055-82-8 (5-Acetyl-2-hydroxybenzonitrile)

5-Acetyl-2-hydroxybenzonitrile is a versatile organic compound featuring both acetyl and hydroxyl functional groups attached to a benzonitrile core. Its molecular structure (C9H7NO2) enables applications in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical research. The presence of the nitrile group enhances reactivity, facilitating further functionalization, while the hydroxyl and acetyl groups contribute to its utility in heterocyclic compound formation. This compound exhibits favorable stability under standard conditions, ensuring consistent performance in synthetic processes. Its well-defined chemical properties make it a valuable building block for developing complex molecules in medicinal chemistry and material science. High purity grades are available to meet rigorous research and industrial requirements.
5-Acetyl-2-hydroxybenzonitrile structure
39055-82-8 structure
Product Name:5-Acetyl-2-hydroxybenzonitrile
CAS No:39055-82-8
MF:C9H7NO2
MW:161.157382249832
MDL:MFCD02261943
CID:820729
PubChem ID:19828196
Update Time:2025-10-19

5-Acetyl-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Acetyl-2-hydroxybenzonitrile
    • 5-ACETYL-2-HYDROXY-BENZONITRILE
    • 4-hydroxy-3-cyanoacetophenone
    • AK-80297
    • ANW-63511
    • CTK8B9905
    • EN002548
    • KB-196543
    • SureCN7942553
    • MDL: MFCD02261943
    • Inchi: 1S/C9H7NO2/c1-6(11)7-2-3-9(12)8(4-7)5-10/h2-4,12H,1H3
    • InChI Key: KKWTUSTUKXYQHP-UHFFFAOYSA-N
    • SMILES: OC1C=CC(C(C)=O)=CC=1C#N

Computed Properties

  • Exact Mass: 161.04771
  • Monoisotopic Mass: 161.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 61.1Ų

Experimental Properties

  • PSA: 61.09

5-Acetyl-2-hydroxybenzonitrile Pricemore >>

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